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Compound of Interest

Compound Name: 5-Bromoisophthalic acid

Cat. No.: B171778

An In-depth Technical Guide to 5-
Bromoisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromoisophthalic acid, a key
chemical intermediate. It covers its chemical and physical properties, detailed synthesis
protocols, primary applications in materials science, and relevant analytical techniques. This
document is intended to be a valuable resource for professionals in research and development.

Core Properties of 5-Bromoisophthalic Acid

5-Bromoisophthalic acid, also known as 5-bromo-1,3-benzenedicarboxylic acid, is an
aromatic compound utilized primarily as a linker in the synthesis of metal-organic frameworks
(MOFs) and coordination polymers.[1][2] Its chemical structure, featuring two carboxylic acid
groups and a bromine atom on a benzene ring, allows for the construction of complex,
functional materials.

All essential quantitative data for 5-Bromoisophthalic acid are summarized in the table below
for easy reference and comparison.
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Property Value

CAS Number 23351-91-9[1][3][4]1[5]

Molecular Formula CsHsBrOa[1][3][4][5][6]

Molecular Weight 245.03 g/mol [1][3][4][5][6]

Melting Point 270-287 °C[1][7]

Appearance White to off-white powder or crystals[1]
Solubility Insoluble in water[1]

pKa (Predicted) 3.14 £ 0.10[1]

LogP (Predicted) 1.8455[8]

Topological Polar Surface Area (TPSA) 74.6 A?[5][8]

Synthesis of 5-Bromoisophthalic Acid: Experimental
Protocol

The synthesis of 5-Bromoisophthalic acid is typically achieved through the bromination of
isophthalic acid. Below is a detailed experimental protocol adapted from established synthesis
procedures.[1][6][9]

Objective: To synthesize 5-Bromoisophthalic acid via electrophilic bromination of isophthalic
acid.

Materials:

 |sophthalic acid

Concentrated sulfuric acid (98%)

N-bromosuccinimide (NBS) or Bromine (Br2)

Fuming sulfuric acid (oleum) (optional, used in some procedures)[3][6][10]

Ice water
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e Hexane
o Ethyl acetate (for recrystallization)
Procedure:

Reaction Setup: In a round-bottomed flask equipped with a stirrer, add isophthalic acid (e.qg.,
10 g, 60 mmol) and concentrated sulfuric acid (e.g., 60 mL). Stir the mixture until the
isophthalic acid is completely dissolved.[1]

Bromination: Cool the flask in an oil bath. Slowly add the brominating agent, such as N-
bromosuccinimide (e.g., 12.8 g, 72 mmol), in batches over a period of about 10 minutes
while maintaining the temperature at 60 °C.[1]

Reaction: Stir the reaction mixture overnight at 60 °C.[1]

Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully
pour the reaction mixture into a beaker containing an ice/water mixture to precipitate the
product.[1]

Filtration and Washing: Collect the resulting precipitate by filtration. Wash the solid with
hexane (e.g., 2 x 60 mL).[1]

Drying: Dry the crude product in a vacuum oven under reduced pressure.[1]

Purification: Purify the crude 5-Bromoisophthalic acid by recrystallization from a suitable
solvent, such as ethyl acetate, to yield the final product as a white solid.[1] The purity can be
confirmed by analytical techniques such as NMR, MASS, and melting point determination.[3]
[10]

Below is a diagram illustrating the workflow for the synthesis and purification of 5-
Bromoisophthalic acid.
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Synthesis and Purification Workflow of 5-Bromoisophthalic Acid
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Synthesis and Purification Workflow of 5-Bromoisophthalic Acid

Applications in Materials Science

The primary application of 5-Bromoisophthalic acid is as an organic linker in the synthesis of
Metal-Organic Frameworks (MOFs) and coordination polymers.[2] These materials are of great
interest due to their porous nature and potential applications in gas storage, separation, and
catalysis.[11][12]

Experimental Protocol for MOF Synthesis:

The following is a representative protocol for the solvothermal synthesis of a coordination
polymer using 5-Bromoisophthalic acid.

Objective: To synthesize a copper-based coordination polymer.

Materials:

5-Bromoisophthalic acid (Hzbipa)

Copper(ll) salt (e.g., Cu(NOs)2:3H20)

Ancillary N-containing ligand (e.g., pyridine)

Solvent (e.g., ethanol/water mixture)

Procedure:
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» A mixture of 5-Bromoisophthalic acid, a copper salt, and a co-ligand like pyridine is
dissolved in a solvent system such as an ethanol/water mixture.

e The solution is sealed in a Teflon-lined stainless steel vessel.
e The vessel is heated under solvothermal conditions (e.g., at 130°C for 3 days).
» After heating, the vessel is slowly cooled to room temperature.

e The resulting crystals of the coordination polymer are collected, washed with the solvent,
and dried.

The diagram below illustrates the self-assembly process where 5-Bromoisophthalic acid
molecules act as linkers connecting metal ions to form a 1D coordination polymer.

Role of 5-Bromoisophthalic Acid in Coordination Polymer Formation

While its use in materials science is well-documented, 5-Bromoisophthalic acid and its
derivatives are also considered key intermediates for functional chemicals, polymers, and
potentially in the synthesis of pharmaceutical and agricultural compounds.[13] However,
specific applications in drug development are not extensively reported in publicly available
literature.

Analytical Techniques

The characterization and quality control of 5-Bromoisophthalic acid can be performed using
various analytical methods. High-Performance Liquid Chromatography (HPLC) is a common
technique for assessing its purity.[14] A typical reverse-phase HPLC method might use a C18
column with a mobile phase consisting of acetonitrile, water, and an acid modifier like
phosphoric or formic acid.[14] This method is scalable and can be adapted for preparative
separation to isolate impurities.[14]

Safety Information

5-Bromoisophthalic acid is classified as acutely toxic if swallowed.[2][5] It is essential to
handle this chemical with appropriate personal protective equipment (PPE), including gloves
and safety glasses, in a well-ventilated area or fume hood. For detailed safety information,
always refer to the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion

5-Bromoisophthalic acid is a valuable and versatile chemical intermediate with a well-
established role in the synthesis of advanced materials like MOFs and coordination polymers.
The synthesis protocols are well-defined, allowing for its reliable production. While its primary
application is currently in materials chemistry, its potential as a building block for other
functional chemicals warrants further exploration by researchers in various fields, including
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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